Cas no 1261870-53-4 (2-Fluoro-5-hydroxypyridine-3-sulfonyl chloride)

• Product Name: 2-Fluoro-5-hydroxypyridine-3-sulfonyl chloride
• CAS No: 1261870-53-4
• MF: C₅H₃ClFNO₃S
• MW: 211.598622560501
• CID: 4920629
• Update Time: 2025-06-08

2-Fluoro-5-hydroxypyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-hydroxypyridine-3-sulfonyl chloride
• 2-Fluoro-5-hydroxypyridine-3-sulfonyl chloride

• Inchi： 1S/C5H3ClFNO3S/c6-12(10,11)4-1-3(9)2-8-5(4)7/h1-2,9H
• InChI Key： LPKHHUQUBUPDBB-UHFFFAOYSA-N
• SMILES： ClS(C1C(=NC=C(C=1)O)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 252
• XLogP3: 1
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-Fluoro-5-hydroxypyridine-3-sulfonyl chloride

Introduction to 2-Fluoro-5-hydroxypyridine-3-sulfonyl chloride (CAS No. 1261870-53-4)

2-Fluoro-5-hydroxypyridine-3-sulfonyl chloride (CAS No. 1261870-53-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, offers a wide range of applications in the synthesis of bioactive molecules and drug development. This article aims to provide a comprehensive overview of 2-Fluoro-5-hydroxypyridine-3-sulfonyl chloride, including its chemical properties, synthesis methods, and potential applications in the pharmaceutical industry.

Chemical Properties: 2-Fluoro-5-hydroxypyridine-3-sulfonyl chloride is a white to off-white solid with a molecular formula of C₆H₄FNO₄S and a molecular weight of 219.16 g/mol. The compound features a pyridine ring substituted with a fluoro group at the 2-position, a hydroxy group at the 5-position, and a sulfonyl chloride moiety at the 3-position. These functional groups contribute to its reactivity and versatility in chemical reactions. The sulfonyl chloride group, in particular, makes it an excellent electrophilic reagent for nucleophilic substitution reactions, enabling the formation of sulfonamides and other derivatives.

Synthesis Methods: The synthesis of 2-Fluoro-5-hydroxypyridine-3-sulfonyl chloride can be achieved through various routes, each with its own advantages and challenges. One common method involves the reaction of 2-fluoro-5-hydroxypyridine with chlorosulfonic acid. This reaction typically proceeds under controlled conditions to ensure high yields and purity. Another approach involves the oxidation of 2-fluoro-5-hydroxypyridine with an appropriate oxidizing agent followed by sulfonylation with sulfur trioxide or another suitable reagent. Recent advancements in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound, such as using catalytic systems that minimize waste and energy consumption.

Potential Applications: The unique chemical structure of 2-Fluoro-5-hydroxypyridine-3-sulfonyl chloride makes it an attractive intermediate in the synthesis of various bioactive compounds. In medicinal chemistry, it has been utilized as a building block for the development of novel drugs targeting specific biological pathways. For instance, derivatives of this compound have shown promising activity in inhibiting enzymes involved in cancer progression and inflammatory diseases. Additionally, recent studies have explored its potential as a scaffold for designing antiviral agents, particularly against RNA viruses such as influenza and SARS-CoV-2.

Pharmaceutical Research: In the pharmaceutical industry, 2-Fluoro-5-hydroxypyridine-3-sulfonyl chloride has been extensively studied for its role in drug discovery and development. Its ability to form stable sulfonamide linkages with amino acids and peptides makes it a valuable tool for creating peptidomimetics that can mimic natural peptides while offering improved pharmacological properties such as enhanced stability and reduced immunogenicity. Furthermore, the compound's hydroxy group can be functionalized to introduce additional pharmacophores, thereby expanding its utility in drug design.

Clinical Trials: While 2-Fluoro-5-hydroxypyridine-3-sulfonyl chloride itself is not directly used as a drug, several derivatives derived from this compound are currently undergoing clinical trials for various therapeutic applications. For example, one such derivative has shown promising results in preclinical studies for treating chronic obstructive pulmonary disease (COPD) by modulating specific inflammatory pathways. Another derivative is being evaluated for its efficacy in managing neuropathic pain by targeting ion channels involved in pain signaling.

Safety Considerations: As with any chemical compound used in pharmaceutical research, safety is a paramount concern when handling 2-Fluoro-5-hydroxypyridine-3-sulfonyl chloride. Proper personal protective equipment (PPE) should be worn during laboratory operations to prevent exposure to the compound's reactive groups. Additionally, appropriate storage conditions should be maintained to ensure stability and prevent degradation. Regulatory guidelines from organizations such as the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA) should be strictly followed to ensure safe handling and disposal practices.

Conclusion: In summary, 2-Fluoro-5-hydroxypyridine-3-sulfonyl chloride (CAS No. 1261870-53-4) is a highly versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure enables it to serve as an essential intermediate in the synthesis of bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, making it an exciting area of study for scientists and researchers alike.